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Cabotegravir Quantitative Assays at a Glance

The table below compares experimental data from recent studies that used cabotegravir-d5 as an internal

standard to quantify cabotegravir.

. Lower Limit of Source /
. Quantification e .
Matrix Range Quantification Key Instrumentation Method
2 (LLOQ) Reference
Human Tissue 0.05-50 ng/mL  0.05 ng/mL UHPLC-MS/MS (Waters  West et al. [1]
(Cervical, Acquity I-class, TSQ
Rectal, Vaginal) Quantis Plus)

(1]

| Human Plasma [2] | 1 - 250 ng/mL (Low Range) 100 - 5000 ng/mL (High Range) | 1 ng/mL (Low Range) |
UPLC-MS/MS (Waters Acquity UPLC I-class, TSQ Quantis Plus) | - | | Whole Blood (Point-of-Care) [3] |
750 - 2000 ng/mL | 750 ng/mL | Paper Spray Ionization, Miniature Mass Spectrometer (Mini-12) | - |

Detailed Experimental Protocols
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Here is a detailed look at the methodologies used in the studies, which can serve as protocols for your own

work.

High-Sensitivity UHPLC-MS/MS in Human Tissues [1]

This method is designed for high sensitivity in complex tissue matrices.

e Sample Preparation: Tissue samples were homogenized in 70% methanol. A simple protein
precipitation was then performed by adding 1000 pL of an internal standard solution in acetonitrile to
500 uL of the homogenized sample. After vortexing and centrifuging, the supernatant was dried under
nitrogen and reconstituted in 150 pL of water for analysis.

e Chromatography (UHPLC):

(o]

[e]

[e]

o

[e]

Column: Waters Acquity CORTECS T3 (2.1 x 100 mm; 1.6 ym) with a pre-column.
Mobile Phase: (A) 0.1% formic acid in water; (B) Acetonitrile.

Gradient: Started at 3% B, increased to 100% B over 6.5 minutes, then re-equilibrated.
Flow Rate: 0.300 mL/min.

Run Time: 8.5 minutes.

e Mass Spectrometry (MS/MS):

[¢]

[¢]

[e]

o

Instrument: Thermo Scientific TSQ Quantis Plus with HESI source.

lonization Mode: Positive Electrospray lonization (ESI+).

Detection: Selected Reaction Monitoring (SRM).

lon Transitions: Cabotegravir: 406.01 — 126.88; Cabotegravir-d5 (I1S): 411.03 - 267.96.

¢ Validation: The method was validated according to FDA guidelines, confirming the LLOQ of 0.05
ng/mL with appropriate accuracy and precision.

Dual-Range UPLC-MS/MS in Human Plasma [2]

This method simultaneously quantifies nine antiretrovirals, including cabotegravir, across two broad clinical

ranges.

e Sample Preparation: Used only 50 pL of plasma. Proteins were precipitated with acetonitrile
containing the internal standards. The extract was then reconstituted in a small volume (50 pL for the
high range, 400 pL for the low range) to maintain sensitivity.

e Chromatography (UPLC):

o Column: Waters CORTECS T3 (2.1 x 100 mm; 1.6 pm).

[e]

Mobile Phase: (A) 0.1% formic acid in water; (B) Acetonitrile.

o Gradient: A multi-step gradient from 3% B to 85% B over 7.5 minutes.
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o Flow Rate: 0.300 mL/min.
o Run Time: 7.5 minutes.
¢ Mass Spectrometry (MS/MS):

o Instrument: Thermo TSQ Quantis Plus with HESI source.

o lonization Mode: Positive Electrospray lonization (ESI+).

o Detection: Selected Reaction Monitoring (SRM). To avoid detector saturation for the high-
concentration range (5000 ng/mL), the second most intense fragment for some drugs was
used.

¢ Validation: The method demonstrated excellent linearity (R2 > 0.99), trueness (89.7-104.1%), and
precision (CV <15%) across both dynamic ranges.

The workflow for this method can be visualized as follows:

Quantitative Data
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Point-of-Care Paper Spray MS in Whole Blood [3]

This method prioritizes speed for a clinical setting, resulting in a higher LOQ.

e Sample Preparation: 100 pL of whole blood was mixed with 100 pL of organic solvent (acetonitrile
containing internal standard) to precipitate proteins. A small aliquot (10 pL) of the clear supernatant
was directly spotted onto a paper triangle for analysis.

¢ |lonization & MS: The spotted paper triangle was wetted with solvent and a high voltage was applied
to generate ions via paper spray ionization. Analysis was performed on a custom-built miniature
mass spectrometer (Mini-12).

e Performance: The method provided quantitative results in under 4 minutes, with an LOQ of 750
ng/mL for cabotegravir and a linear range up to 2000 ng/mL.

Key Comparison Takeaways for Researchers

e Sensitivity vs. Speed: Traditional UHPLC-MS/MS in a lab setting offers superior sensitivity (LLOQ
0.05-1 ng/mL), ideal for detailed pharmacokinetic studies. In contrast, the point-of-care paper spray
method provides rapid results (<4 min) with an LOQ suitable for confirming therapeutic levels.

¢ Internal Standard Role: In all methods, cabotegravir-d5 corrects for variability during sample
preparation and ionization, ensuring quantification accuracy for cabotegravir. Its own LOD/LOQ is not
typically the focus of the assay validation.

e Matrix is Critical: The choice of method is highly dependent on the sample matrix (plasma, tissue
homogenate, or whole blood) and the required sensitivity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Cabotegravir-d5 limit of detection and quantification]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b11214117#cabotegravir-d5-

limit-of-detection-and-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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